Cas no 108433-99-4 (Magainin 1)

• Product Name: Magainin 1
• CAS No: 108433-99-4
• MF: C₁₁₂H₁₇₇N₂₉O₂₈S
• MW: 2409.84630465508
• MDL: MFCD00133521
• CID: 140721
• PubChem ID: 16132169
• Update Time: 2025-04-19

Magainin 1 Chemical and Physical Properties

Names and Identifiers

• Magainin I
• GLY-ILE-GLY-LYS-PHE-LEU-HIS-SER-ALA-GLY-LYS-PHE-GLY-LYS-ALA-PHE-VAL-GLY-GLU-ILE-MET-LYS-SER
• GIGKFLHSAGKFGKAFVGEIMKS
• Gly-Ile-Gly-Lys-Phe-Leu-His-Ser-Ala-Gly-Lys-Phe-Gly-Lys-Ala-Phe
• Gly-L-Ile-Gly-L-Lys-L-Phe-L-Leu-L-His-L-Ser-L-Ala-Gly-L-Lys-L-Phe-Gly-L-Lys-L-Ala-L-Phe-L-Val-Gly-L-Glu-L-Ile-L-Met-L-Lys-L-Ser-OH
• H-GLY-ILE-GLY-LYS-PHE-LEU-HIS-SER-ALA-GLY-LYS-PHE-GLY-LYS-ALA-PHE-VAL-GLY-GLU-ILE-MET-LYS-SER-OH
• Magainin 1
• Magainin 1 (Xenopus laevis laevis)
• Magainin 1 (Xenopus laevis sudanensis)
• Magainin 1 (Xenopus laevis victorianus)
• Magainin 1 (Xenopus petersii)
• Magainin I peptide
• Magainina 1
• Magainin 1 peptide, Xenopus
• MAGAININ 1 (FROG, XENOPUS LAEVIS)
• magainin 1 peptide, Xenopus, Meganin 1, CHEMBL409372, LS-186859, LS-187515, J-002140, 108433-99-4
• Magainin 1, Xenopus
• 108433-99-4
• DA-55171

• MDL： MFCD00133521
• Inchi： 1S/C112H177N29O28S/c1-12-65(7)93(139-86(144)54-117)110(166)122-59-89(147)128-75(39-25-29-46-115)100(156)135-81(51-70-33-19-15-20-34-70)105(161)133-79(49-63(3)4)104(160)136-83(53-72-55-118-62-123-72)106(162)137-84(60-142)108(164)124-67(9)95(151)119-56-87(145)127-74(38-24-28-45-114)99(155)134-80(50-69-31-17-14-18-32-69)97(153)120-57-88(146)126-73(37-23-27-44-113)98(154)125-68(10)96(152)132-82(52-71-35-21-16-22-36-71)107(163)140-92(64(5)6)109(165)121-58-90(148)129-77(41-42-91(149)150)103(159)141-94(66(8)13-2)111(167)131-78(43-48-170-11)102(158)130-76(40-26-30-47-116)101(157)138-85(61-143)112(168)169/h14-22,31-36,55,62-68,73-85,92-94,142-143H,12-13,23-30,37-54,56-61,113-117H2,1-11H3,(H,118,123)(H,119,151)(H,120,153)(H,121,165)(H,122,166)(H,124,164)(H,125,154)(H,126,146)(H,127,145)(H,128,147)(H,129,148)(H,130,158)(H,131,167)(H,132,152)(H,133,161)(H,134,155)(H,135,156)(H,136,160)(H,137,162)(H,138,157)(H,139,144)(H,140,163)(H,141,159)(H,149,150)(H,168,169)/t65-,66-,67-,68-,73-,74-,75-,76-,77-,78-,79-,80-,81-,82-,83-,84-,85-,92-,93-,94-/m0/s1
• InChI Key： OFIZOVDANLLTQD-ZVNXOKPXSA-N
• SMILES： S(C)CC[C@@H](C(N[C@H](C(N[C@H](C(=O)O)CO)=O)CCCCN)=O)NC([C@H]([C@@H](C)CC)NC([C@H](CCC(=O)O)NC(CNC([C@H](C(C)C)NC([C@H](CC1C=CC=CC=1)NC([C@H](C)NC([C@H](CCCCN)NC(CNC([C@H](CC1C=CC=CC=1)NC([C@H](CCCCN)NC(CNC([C@H](C)NC([C@H](CO)NC([C@H](CC1=CN=CN1)NC([C@H](CC(C)C)NC([C@H](CC1C=CC=CC=1)NC([C@H](CCCCN)NC(CNC([C@H]([C@@H](C)CC)NC(CN)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 2408.30000
• Monoisotopic Mass: 2408.3038573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 32
• Hydrogen Bond Acceptor Count: 57
• Heavy Atom Count: 170
• Rotatable Bond Count: 106
• Complexity: 5000
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 20
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.3
• Topological Polar Surface Area: 939Ų

Experimental Properties

• Density: 1.268±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 2396.1±65.0 °C(Predicted)
• Solubility: Soluble in dimethyl sulfoxide
• PSA: 939.34000
• LogP: 4.96870

Magainin 1 Security Information

• WGK Germany：3
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides
• Other Chemical Reagents